Cas no 1227592-31-5 (2-Bromo-3,5-dichloropyridine-4-acetonitrile)

• Product Name: 2-Bromo-3,5-dichloropyridine-4-acetonitrile
• CAS No: 1227592-31-5
• MF: C₇H₃BrCl₂N₂
• MW: 265.922118425369
• CID: 4801068
• Update Time: 2025-05-22

2-Bromo-3,5-dichloropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,5-dichloropyridine-4-acetonitrile

• Inchi： 1S/C7H3BrCl2N2/c8-7-6(10)4(1-2-11)5(9)3-12-7/h3H,1H2
• InChI Key： MLMYPBZPOLEOJA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CN=1)Cl)CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3,5-dichloropyridine-4-acetonitrile

Recent Advances in the Application of 2-Bromo-3,5-dichloropyridine-4-acetonitrile (CAS: 1227592-31-5) in Chemical Biology and Pharmaceutical Research

2-Bromo-3,5-dichloropyridine-4-acetonitrile (CAS: 1227592-31-5) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and agrochemicals. Its unique structural features, such as the presence of bromo and chloro substituents, make it a valuable building block for constructing complex heterocyclic systems. Recent studies have explored its potential in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases.

One of the most notable applications of 2-Bromo-3,5-dichloropyridine-4-acetonitrile is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound to develop novel inhibitors targeting specific kinases, such as EGFR and BRAF, which are implicated in various malignancies. The bromo and chloro substituents on the pyridine ring facilitate further functionalization, allowing for the introduction of diverse pharmacophores to enhance potency and selectivity.

In addition to its use in kinase inhibitor development, 2-Bromo-3,5-dichloropyridine-4-acetonitrile has been employed in the synthesis of antiviral agents. Recent studies have demonstrated its utility in constructing nucleoside analogs, which are a cornerstone of antiviral therapy. For instance, researchers have incorporated this compound into the scaffold of potential inhibitors of viral polymerases, such as those of SARS-CoV-2 and influenza viruses. The electron-withdrawing nature of the halogen substituents enhances the reactivity of the pyridine ring, enabling efficient coupling reactions with other heterocyclic systems.

Another emerging application of this compound is in the field of agrochemicals. The halogenated pyridine core is a common motif in herbicides and fungicides, and 2-Bromo-3,5-dichloropyridine-4-acetonitrile has been used to develop new agrochemicals with improved efficacy and environmental safety. Recent research has focused on optimizing the physicochemical properties of these compounds to enhance their bioavailability and reduce off-target effects. The acetonitrile moiety in particular offers a handle for further derivatization, enabling the introduction of functional groups that modulate solubility and stability.

Recent synthetic methodologies have also highlighted the versatility of 2-Bromo-3,5-dichloropyridine-4-acetonitrile. Advances in transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have expanded the scope of its applications. These reactions allow for the efficient introduction of aryl, heteroaryl, and amino groups, further diversifying the chemical space accessible from this intermediate. Additionally, the development of greener synthetic protocols, such as microwave-assisted and flow chemistry approaches, has improved the scalability and sustainability of processes involving this compound.

In conclusion, 2-Bromo-3,5-dichloropyridine-4-acetonitrile (CAS: 1227592-31-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications in drug discovery, antiviral therapy, and agrochemical development underscore its importance as a synthetic intermediate. Ongoing research efforts are expected to further elucidate its potential and expand its utility in addressing unmet medical and agricultural challenges. Future studies may explore its incorporation into more complex molecular architectures and investigate its biological activities in greater detail.